Cas no 650606-32-9 (Benzaldehyde, 3-(hexyloxy)-4-propoxy-)

Benzaldehyde, 3-(hexyloxy)-4-propoxy- structure
650606-32-9 structure
Product Name:Benzaldehyde, 3-(hexyloxy)-4-propoxy-
CAS No:650606-32-9
MF:C16H24O3
MW:264.359965324402
CID:408773
PubChem ID:71377412
Update Time:2025-04-19

Benzaldehyde, 3-(hexyloxy)-4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(hexyloxy)-4-propoxy-
    • 3-hexoxy-4-propoxybenzaldehyde
    • 3-(HEXYLOXY)-4-PROPOXYBENZALDEHYDE
    • DTXSID50800052
    • 650606-32-9
    • Inchi: 1S/C16H24O3/c1-3-5-6-7-11-19-16-12-14(13-17)8-9-15(16)18-10-4-2/h8-9,12-13H,3-7,10-11H2,1-2H3
    • InChI Key: SROYYCFTGOZKJB-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C=O)C=CC=1OCCC)CCCCCC

Computed Properties

  • Exact Mass: 264.17262
  • Monoisotopic Mass: 264.17254462g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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